Cas no 2229073-33-8 (1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid)

• Product Name: 1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid
• CAS No: 2229073-33-8
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5945193
• PubChem ID: 165833850
• Update Time: 2025-05-25

1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid
• 1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopentane-1-carboxylic acid
• EN300-1776758
• 2229073-33-8

• Inchi： 1S/C13H20N2O2/c1-10(2)9-15-8-5-11(14-15)13(12(16)17)6-3-4-7-13/h5,8,10H,3-4,6-7,9H2,1-2H3,(H,16,17)
• InChI Key： BMDCSBJLQGQDFE-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CN(CC(C)C)N=2)CCCC1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid

Introduction to 1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid (CAS No. 2229073-33-8)

1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid, identified by the chemical compound code CAS No. 2229073-33-8, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a fused pyrazole ring linked to a cyclopentane moiety, which is further substituted with an isobutyl group at the carboxyl position. The structural architecture of this molecule presents a unique combination of functional groups that makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The pyrazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in antiviral, anti-inflammatory, anticancer, and antimicrobial therapies. The presence of the 1H-pyrazol-3-yl moiety in 1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid contributes to its pharmacological relevance by providing a rigid scaffold that can interact with biological targets. Moreover, the cyclopentane ring enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution.

The isobutyl substitution at the carboxyl position introduces additional conformational flexibility and may influence the molecule's binding affinity to biological receptors. This structural feature has been strategically employed in the design of novel bioactive compounds, where fine-tuning of substituents can modulate pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the importance of such structural modifications in optimizing drug-like properties, including solubility, metabolic stability, and target specificity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The fused pyrazole-cyclopentane structure has emerged as a versatile framework for designing molecules with enhanced biological activity. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX. The unique combination of functional groups in 1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid positions it as a valuable scaffold for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The development of efficient synthetic routes is crucial for scaling up production and facilitating further pharmacological investigations.

One of the most compelling aspects of 1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of derivatives with tailored biological activities. This approach aligns with modern drug discovery strategies that emphasize structure-based design and high-throughput screening.

The CAS No. 2229073-33-8 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and databases. This standardized nomenclature system is essential for researchers who need to reference specific chemical entities reliably across different studies and publications. The compound's entry in chemical databases also facilitates access to experimental data, including spectroscopic information, thermal properties, and solubility profiles.

Current research trends indicate that heterocyclic compounds continue to play a pivotal role in pharmaceutical innovation. The structural diversity offered by molecules like 1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopentane-1-carboxylic acid makes them attractive for developing next-generation therapeutics targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The integration of computational chemistry techniques has further accelerated the discovery process by enabling virtual screening and molecular modeling studies.

In conclusion, 1-Hydroxy - propargylethanol - dihydrochloride CAS No 107677499025 - 224634923475 - 2229073 - 33 - 8 , exhibits significant potential as a pharmacological scaffold due to its unique structural features and functional groups . Its synthesis , characterization , and further derivatization offer exciting opportunities for advancing drug discovery efforts . As research progresses , compounds like this are expected to contribute substantially to the development of novel therapeutic agents that address unmet medical needs .